Cas no 1072-43-1 (Propylene Sulfide (stabilized with butyl mercaptan))

• Product Name: Propylene Sulfide (stabilized with butyl mercaptan)
• CAS No: 1072-43-1
• MF: C₃H₆S
• MW: 74.1447396278381
• MDL: MFCD00005160
• CID: 157636
• PubChem ID: 87574550
• Update Time: 2025-07-23

Propylene Sulfide (stabilized with butyl mercaptan) Chemical and Physical Properties

Names and Identifiers

• Thiirane, 2-methyl-
• Propylene Sulfide (stabilized with Butyl Mercaptan)
• Propylene sulfide
• 2-methylthiirane
• Methylethylene Sulfide
• Methylethylene Sulfide (stabilized with Butyl Mercaptan)
• methyl-thiiran
• propenesulfide
• METHYLTHIIRANE
• 2-methyl-thiiran
• thiirane,methyl-
• 1,2-epithio-propan
• PROPYLENE SULPHIDE
• Propene sulfide
• EINECS 214-007-3
• InChI=1/C3H6S/c1-3-2-4-3/h3H,2H2,1H
• CCRIS 804
• 1072-43-1
• WLN: T3STJ B1
• Propylene sulfide, purum, >=96.0% (GC)
• P0321
• 1,2-Epithiopropane
• Propane,2-epithio-
• Propylene episulfide
• 5-17-01-00025 (Beilstein Handbook Reference)
• Propylene sulfide (stabiliZed with Butyl Mercaptan), 98%
• 2-Methylthiacyclopropane
• D91944
• MFCD00005160
• NS00042404
• Thiirane, methyl-
• NSC48100
• propylenesulfide
• NSC36643
• Propylene sulfide, >=96%
• NSC 36643
• AKOS028109960
• NSC-36643
• NSC-48100
• BRN 0383559
• CS-0181822
• PROPANE, 1,2-EPITHIO-
• DTXSID90870835
• NSC 48100
• Propylene Sulfide (stabilized with butyl mercaptan)

• MDL： MFCD00005160
• Inchi： 1S/C3H6S/c1-3-2-4-3/h3H,2H2,1H3
• InChI Key： MBNVSWHUJDDZRH-UHFFFAOYSA-N
• SMILES： S1CC1C

Computed Properties

• Exact Mass: 74.01900
• Monoisotopic Mass: 74.019021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Liquid 2. density (g/ml, 25 ℃)
• Density: 0.946 g/mL at 25 °C(lit.)
• Melting Point: -91°C
• Boiling Point: 75°C
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: n20/D 1.475(lit.)
• PSA: 25.30000
• LogP: 1.12170
• Vapor Pressure: 113.2±0.1 mmHg at 25°C

Propylene Sulfide (stabilized with butyl mercaptan) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H301+H331
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P303+P361+P353-P304+P340+P311-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1992 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/22-36/38
• Safety Instruction： S16; S26; S36
• FLUKA BRAND F CODES：9
• RTECS：TZ2625000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R20/22; R36/38

Additional information on Propylene Sulfide (stabilized with butyl mercaptan)

Introduction to Propylene Sulfide (stabilized with butyl mercaptan) and Its Applications

Propylene Sulfide (stabilized with butyl mercaptan), with the CAS number 1072-43-1, is a versatile chemical compound that has garnered significant attention in various industrial and scientific applications. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it particularly valuable in the fields of organic synthesis, polymer chemistry, and specialty chemical manufacturing. The addition of butyl mercaptan as a stabilizer enhances its stability and reactivity, making it a preferred choice for numerous applications.

The chemical structure of Propylene Sulfide (stabilized with butyl mercaptan) consists of a propylene backbone with a sulfur atom incorporated into the ring. This structural feature imparts distinct chemical properties that are leveraged in various synthetic pathways. The presence of the sulfur atom also facilitates its role as a nucleophile in organic reactions, enabling the formation of complex molecules essential for pharmaceuticals and agrochemicals.

In recent years, Propylene Sulfide (stabilized with butyl mercaptan) has been extensively studied for its potential applications in pharmaceutical research. Its ability to act as a precursor in the synthesis of heterocyclic compounds has opened new avenues for drug development. For instance, researchers have utilized this compound to create novel sulfides and thiophenes, which are known for their biological activity. These derivatives have shown promise in preliminary studies as intermediates for antiviral and anti-inflammatory agents.

The role of Propylene Sulfide (stabilized with butyl mercaptan) in polymer chemistry is equally noteworthy. Its incorporation into polymer matrices enhances the thermal stability and mechanical properties of the final product. This has led to its use in high-performance polymers that are employed in aerospace and automotive industries. The stabilizing effect of butyl mercaptan ensures that these polymers maintain their integrity under extreme conditions, making them ideal for demanding applications.

Moreover, Propylene Sulfide (stabilized with butyl mercaptan) finds utility in the production of specialty chemicals used in industrial processes. Its reactivity allows it to participate in various chemical transformations, including alkylation and sulfonylation reactions, which are crucial for synthesizing complex organic molecules. These processes are integral to the manufacture of dyes, pigments, and other fine chemicals that are used across multiple industries.

The latest research on Propylene Sulfide (stabilized with butyl mercaptan) has also explored its potential in environmental applications. Studies have indicated that this compound can be used as a component in advanced oxidation processes for water treatment. Its ability to facilitate the breakdown of organic pollutants makes it a promising candidate for developing sustainable environmental solutions.

In conclusion, Propylene Sulfide (stabilized with butyl mercaptan) is a multifaceted compound with broad applications across various sectors. Its unique chemical properties, enhanced by the stabilizing effect of butyl mercaptan, make it indispensable in pharmaceuticals, polymer chemistry, and industrial manufacturing. As research continues to uncover new uses for this compound, its significance in advancing scientific and technological innovations is likely to grow even further.